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Compound of Interest

Compound Name: 4-Pentynoic acid

Cat. No.: B122968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting and boiling points of 4-
Pentynoic acid, a valuable building block in organic synthesis. The document outlines the

experimentally determined values for these key physical properties, details the methodologies

for their determination, and presents a logical workflow for these experimental procedures.

Physicochemical Data of 4-Pentynoic Acid
The melting and boiling points are critical parameters for the purification, handling, and storage

of 4-Pentynoic acid. The empirically determined values are summarized in the table below.

Physical Property Value Conditions

Melting Point 52-58 °C Ambient Pressure

54-57 °C Ambient Pressure[1][2][3]

57 °C Ambient Pressure

Boiling Point 110 °C at 30 mmHg[1][2][3][4]

204 °C
at 760 mmHg (Atmospheric

Pressure)
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Experimental Protocols
The determination of accurate melting and boiling points requires precise experimental

techniques. The following sections detail the standard methodologies employed for these

measurements.

Melting Point Determination
The melting point of 4-Pentynoic acid is determined using the capillary method with a

calibrated digital melting point apparatus.

Materials and Equipment:

4-Pentynoic acid sample (solid)

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Stuart SMP30, Mettler Toledo MP70)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of dry 4-Pentynoic acid is finely ground using a mortar

and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample, and the tube is tapped gently to pack the solid into the sealed end. A sample height

of 2-3 mm is optimal.

Apparatus Setup: The melting point apparatus is calibrated using certified standards. The

heating rate is set to a preliminary rapid scan (e.g., 10-20 °C/min) to approximate the melting

range.

Measurement: The loaded capillary tube is inserted into the heating block of the apparatus.
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Initial Determination: A rapid heating run is performed to get a rough estimate of the melting

point.

Accurate Determination: A second measurement is performed with a fresh sample. The

apparatus is heated rapidly to a temperature approximately 10-15 °C below the estimated

melting point. The heating rate is then reduced to 1-2 °C/min to allow for thermal equilibrium.

Observation: The temperature at which the first liquid droplet appears is recorded as the

onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the final melting point. The melting range is reported.

Boiling Point Determination at Reduced Pressure
The boiling point of 4-Pentynoic acid is determined at reduced pressure to prevent potential

decomposition at its atmospheric boiling point. The Siwoloboff method is a common and

effective technique.

Materials and Equipment:

4-Pentynoic acid sample (liquid or molten)

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Vacuum source and manometer

Clamps and stand

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of 4-Pentynoic acid is placed

in a small test tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid sample.

Apparatus Assembly: The test tube is attached to a thermometer, and both are immersed in

a heating bath. The apparatus is connected to a vacuum system with a manometer to control

and measure the pressure.

Pressure Adjustment: The system is evacuated to the desired pressure (e.g., 30 mmHg).

Heating: The heating bath is stirred and heated gently.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heating is continued until a continuous and rapid stream of

bubbles is observed.

Equilibrium: The heating is then discontinued, and the bath is allowed to cool slowly.

Boiling Point Reading: The temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube is recorded as the boiling point at that specific reduced

pressure.

Experimental Workflow Visualization
The logical flow of the experimental determination of the physicochemical properties of 4-
Pentynoic acid is depicted in the following diagram.
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Caption: Workflow for determining the melting and boiling points of 4-Pentynoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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